Cas no 918523-58-7 (N-(2,4-difluoro-3-formyl-phenyl)propane-1-sulfonamide)

• Product Name: N-(2,4-difluoro-3-formyl-phenyl)propane-1-sulfonamide
• CAS No: 918523-58-7
• MF: C₁₀H₁₁F₂NO₃S
• MW: 263.261048555374
• MDL: MFCD08443727
• CID: 827470
• PubChem ID: 53419003
• Update Time: 2025-06-13

N-(2,4-difluoro-3-formyl-phenyl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Difluoro-3-formylphenyl)propane-1-sulfonamide
• N-(2,4-Difluoro-3-formyl)-propane-1-sulfonamide
• N-(2,4-Difluoro-3-formylphenyl)-1-propanesulfonamide
• N-(2,4-difluoro-3-formyl-phenyl)propane-1-sulfonamide
• N-(2,4-difluoro-3-formyl-phenyl)-propane-1-sulfonamide
• CS-0005867
• US9617267, Compound P-2013
• propane-1-sulfonic acid (2,4-difluoro-3-formyl-phenyl)-amide
• US9617267, Compound P-2003
• A860211
• DTXSID401219886
• BCP28240
• 1254567-71-9
• BDBM317013
• 918523-58-7
• AC-26971
• US9617267, Compound P-2001
• FT-0686234
• SCHEMBL285523
• N-(2,4-Difluoro-3-formylphenyl)-propane-1-sulfonamide
• US9617267, Compound P-2005
• US9617267, Compound P-2004
• US9617267, Compound P-2008
• US9617267, Compound P-2015
• MFCD08443727
• RWAQKKCELAQLHO-UHFFFAOYSA-N
• AS-36178
• Propane-1-sulfonic acid (2,4-difluoro-3-formylphenyl)amide
• AKOS016001561
• US9617267, Compound P-2002
• US9617267, Compound P-2006
• US9617267, Compound P-2012
• Propane-1-sulfonic acid(2,4-difluoro-3-formyl-phenyl)-amide
• US9617267, Compound P-2007
• DB-352197

• MDL： MFCD08443727
• Inchi： 1S/C10H11F2NO3S/c1-2-5-17(15,16)13-9-4-3-8(11)7(6-14)10(9)12/h3-4,6,13H,2,5H2,1H3
• InChI Key： RWAQKKCELAQLHO-UHFFFAOYSA-N
• SMILES： S(CCC)(NC1C=CC(=C(C=O)C=1F)F)(=O)=O

Computed Properties

• Exact Mass: 263.04300
• Monoisotopic Mass: 263.04277071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Boiling Point: 350.3°C at 760 mmHg
• PSA: 71.62000
• LogP: 3.08280

N-(2,4-difluoro-3-formyl-phenyl)propane-1-sulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD232345)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(2,4-difluoro-3-formyl-phenyl)propane-1-sulfonamide

Recent Advances in the Study of N-(2,4-difluoro-3-formyl-phenyl)propane-1-sulfonamide (CAS: 918523-58-7) and Its Applications in Chemical Biology and Medicine

N-(2,4-difluoro-3-formyl-phenyl)propane-1-sulfonamide (CAS: 918523-58-7) is a chemically synthesized small molecule that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its unique sulfonamide and difluorophenyl moieties, has been explored as a key intermediate or active pharmacophore in the development of novel therapeutic agents. Recent studies have highlighted its role in targeting specific enzymes and pathways, making it a promising candidate for further research.

One of the most notable applications of N-(2,4-difluoro-3-formyl-phenyl)propane-1-sulfonamide is its use in the inhibition of tyrosine kinases, a class of enzymes implicated in various cancers. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often resistant to conventional therapies. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of several promising candidates for preclinical evaluation.

In addition to its anticancer potential, this compound has also been investigated for its anti-inflammatory properties. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that N-(2,4-difluoro-3-formyl-phenyl)propane-1-sulfonamide derivatives could modulate the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammatory responses. The study reported that certain analogs showed selective COX-2 inhibition with minimal effects on COX-1, suggesting a favorable safety profile for potential therapeutic use.

The synthetic versatility of N-(2,4-difluoro-3-formyl-phenyl)propane-1-sulfonamide has also been a focal point of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route for this compound, emphasizing its scalability and efficiency. The authors highlighted the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to reduce environmental impact while maintaining high yields and purity. This advancement is particularly relevant for industrial-scale production and further drug development efforts.

Despite these promising findings, challenges remain in the clinical translation of N-(2,4-difluoro-3-formyl-phenyl)propane-1-sulfonamide-based therapies. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous preclinical and clinical studies. However, the compound's unique chemical structure and demonstrated biological activities position it as a valuable tool for future research in chemical biology and medicinal chemistry.

In conclusion, N-(2,4-difluoro-3-formyl-phenyl)propane-1-sulfonamide (CAS: 918523-58-7) represents a compelling area of study with broad implications for drug discovery and therapeutic development. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for potential clinical applications in oncology, inflammation, and beyond.